Cas no 1262001-56-8 (2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol)

• Product Name: 2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol
• CAS No: 1262001-56-8
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18315748
• CID: 2768618
• PubChem ID: 53221481
• Update Time: 2025-05-20

2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol, 95%
• DTXSID60686122
• Methyl 3'-chloro-3-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 1262001-56-8
• MFCD18315748
• 2-CHLORO-4-(3-FLUORO-4-METHOXYCARBONYLPHENYL)PHENOL
• 2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol

• MDL： MFCD18315748
• Inchi： 1S/C14H10ClFO3/c1-19-14(18)10-4-2-9(7-12(10)16)8-3-5-13(17)11(15)6-8/h2-7,17H,1H3
• InChI Key： ABYBTHIBKKDVNR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C(=O)OC)=C(C=1)F)O

Computed Properties

• Exact Mass: 280.0302500g/mol
• Monoisotopic Mass: 280.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol

2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol (CAS No. 1262001-56-8): A Comprehensive Overview

2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol, identified by the CAS registry number 1262001-56-8, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its phenolic core, which is substituted with a chlorine atom at the 2-position and a fluorinated, methoxycarbonylated phenyl group at the 4-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration in research and development.

The synthesis of 2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol typically involves multi-step organic reactions, often employing aromatic substitution strategies. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the preparation of this compound, aligning with the growing demand for sustainable chemical processes.

In terms of applications, 2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol has shown promise in the field of medicinal chemistry. Its structural features make it a potential candidate for drug design, particularly in targeting specific protein kinases or enzymes involved in disease pathways. For instance, studies have demonstrated that analogs of this compound exhibit inhibitory activity against certain oncogenic kinases, suggesting its potential role in anticancer therapy development.

The compound's electronic properties also render it suitable for use in materials science applications. Its ability to form hydrogen bonds and participate in π–π interactions makes it a candidate for inclusion in supramolecular assemblies or as a building block for advanced materials such as polymers or metal-organic frameworks (MOFs). Recent research has highlighted its potential as a ligand in MOF construction, where it can contribute to the creation of porous materials with applications in gas storage and catalysis.

In addition to its direct applications, 2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol serves as an intermediate in the synthesis of more complex molecules. Its functional groups provide versatile sites for further chemical modifications, enabling the creation of derivatives with enhanced bioavailability or selectivity. For example, researchers have explored the conversion of its methoxycarbonyl group into other functionalities, such as amides or esters, to tailor the compound's properties for specific biomedical applications.

The environmental impact of this compound has also been a subject of recent investigation. Studies have assessed its biodegradability and toxicity profiles under various conditions, providing insights into its potential risks and safe handling practices. These findings are crucial for ensuring that its use aligns with regulatory standards and contributes to sustainable chemical practices.

In conclusion, 2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol (CAS No. 1262001-56-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new facets of its properties and utility, this compound is poised to play an increasingly significant role in the advancement of science and technology.